Cas no 54594-85-3 ((Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate)

• Product Name: (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate
• CAS No: 54594-85-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 833899
• Update Time: 2026-04-29

(Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate Chemical and Physical Properties

Names and Identifiers

• (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate
• 5-Heptenoic acid, 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-, methyl ester, (5Z)-
• Methyl (5Z)-7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-5-heptenoate
• (R,Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)h
• 7-((R)-3-Hydroxy-5-oxocyclopent-1-enyl)-(Z)-hept-5-ensaeure-methylester
• 7-((R,S)-3-Hydroxy-5-oxocyclopent-1-enyl)-(Z)-hept-5-ensaeure-methylester
• 7-< (R)-3-Hydroxy-5-oxocyclopent-1-enyl> -(Z)-hept-5-ensaeure-methylester
• ANW-62750
• CTK8B9594
• Methyl (Z)-7-< (3R)-3-Hydroxy-5-oxo-1-cyclopentenyl> -5-heptenoate
• methyl 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-5(Z)-heptenoate

• Inchi： InChI=1S/C13H18O4/c1-17-13(16)7-5-3-2-4-6-10-8-11(14)9-12(10)15/h2,4,8,11,14H,3,5-7,9H2,1H3/b4-2-
• InChI Key： TUMDQIVLAQDJBH-RQOWECAXSA-N
• SMILES： COC(=O)CCC/C=C\CC1=CC(CC1=O)O

Computed Properties

• Exact Mass: 238.12054
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 63.6

Additional information on (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate

Introduction to (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate (CAS No. 54594-85-3)

(Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate, a compound with the CAS number 54594-85-3, is a complex organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and potential biological activities. The presence of multiple functional groups, including hydroxy and carboxylic acid esters, makes it a subject of interest for synthetic chemists and biochemists alike.

The structural framework of (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate consists of a cyclopentene ring substituted with a hydroxyl group and an enone moiety. This configuration suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development. The compound's stereochemistry, specifically the (Z)-configuration of the double bond, is crucial for its biological activity and must be preserved during synthesis and purification.

In recent years, there has been growing interest in natural product-inspired compounds due to their unique structural features and biological activities. (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate shares similarities with several bioactive molecules found in plants and microorganisms. Researchers have been exploring ways to incorporate such structural motifs into novel drug candidates, leveraging their inherent biological properties. The hydroxyl group in this compound can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors.

The enone moiety is another key feature of (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate that contributes to its potential bioactivity. Enones are known to exhibit various biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The cyclopentene ring adds another layer of complexity, influencing the compound's solubility and metabolic stability. These factors make (Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-y)heptenoyl)heptenoyl acid a promising candidate for further investigation in medicinal chemistry.

Current research in the field of natural product-inspired drug discovery has highlighted the importance of structural diversity and functional group compatibility. Compounds like (Z)-Methyl 7-(3-hydroxy-cyclopentenone-heptenoyl) heptenoyl acid are being studied for their potential to modulate various biological pathways. For instance, the hydroxyl group can interact with hydrophobic pockets in proteins, while the enone moiety can engage in π-stacking interactions. These interactions are essential for achieving high-affinity binding to biological targets.

Synthetic approaches to (Z)-Methyl 7-(3-hydroxy-cyclopentenone-heptenoyl) heptenoyl acid have been optimized to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These methods allow for the precise control of stereochemistry, which is critical for biological activity. The synthesis of this compound also provides insights into the development of novel synthetic strategies for other bioactive molecules.

In addition to its synthetic significance, (Z)-Methyl 7-(3-hydroxy-cyclopentenone-heptenoyl) heptenoyl acid has potential applications in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for developing new materials with specific properties. For example, the presence of both hydrophilic and hydrophobic regions can enhance its compatibility with various matrices, making it useful in polymer formulations or as an additive in industrial processes.

The compound's stability under different conditions is another area of interest. Researchers are investigating its behavior under various environmental stresses, such as temperature changes or exposure to light. Understanding these properties is crucial for determining its applicability in different fields, including pharmaceuticals, agriculture, and materials science. The hydroxyl group's reactivity also makes it a potential site for further functionalization, allowing for the creation of derivatives with enhanced properties.

Future studies on (Z)-Methyl 7-(3-hydroxy-cyclopentenone-heptenoyl) heptenoyl acid may focus on its pharmacological effects and potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. Further research is needed to elucidate its mechanism of action and evaluate its safety profile before it can be considered for clinical development.

In conclusion, (Z)-Methyl 7-(3-hydroxy-cyclopentenone-heptenoyl) heptenoyl acid is a structurally complex molecule with multiple functional groups that make it a promising candidate for various applications in chemical research and drug discovery. Its unique structural features, combined with its potential bioactivity, make it an attractive subject for further investigation. As synthetic methods continue to improve and our understanding of natural product-inspired compounds grows, compounds like this one will play an increasingly important role in the development of new drugs and materials.